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Compound of Interest

Compound Name: Phenylsulfamide

Cat. No.: B095276 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The term "phenylsulfamide" can be ambiguous and is often used interchangeably to refer to

two distinct chemical entities: Benzenesulfonamide and N-Phenylsulfamide. This guide will

primarily focus on benzenesulfonamide, a foundational structure in medicinal chemistry, while

also providing available information on N-phenylsulfamide to ensure clarity.

Benzenesulfonamide: The Core Structure
Benzenesulfonamide consists of a phenyl group attached to a sulfonamide group. It serves as

a critical building block in the synthesis of a wide array of pharmaceutical drugs, including

antibacterial agents, diuretics, and anticancer therapies.[1][2] Its derivatives are noted for their

ability to inhibit carbonic anhydrase, making them relevant in the treatment of various diseases.

[3][4]

Chemical Structure and Identification
The chemical structure of benzenesulfonamide is characterized by a benzene ring directly

bonded to a sulfonyl group, which is in turn bonded to an amino group.

Caption: Chemical structure of Benzenesulfonamide.

IUPAC Name: benzenesulfonamide[5]

CAS Number: 98-10-2[5]
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Molecular Formula: C₆H₇NO₂S[5]

Synonyms: Phenylsulfonamide, Benzenesulphonamide[5][6]

Quantitative Chemical Properties
The following table summarizes key quantitative data for benzenesulfonamide.

Property Value Source(s)

Molecular Weight 157.19 g/mol [3][5]

Melting Point 149-152 °C [3]

Boiling Point 315.5 ± 25.0 °C (Predicted) [3]

Water Solubility 4.3 g/L at 16 °C [2][7]

Solubility in Methanol 25 mg/mL [2][7]

pKa 10.1 at 25 °C [2][3]

Appearance
White to off-white crystalline

powder
[3][8]

Experimental Protocols
A general laboratory procedure for the synthesis of benzenesulfonamide from benzenethiol is

as follows:

Materials:

Benzenethiol

Iodine (I₂)

Acetonitrile

Ammonia (25% in H₂O)

tert-Butyl hydroperoxide (TBHP, 70 wt. % in H₂O)
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Ethyl acetate

Pentane

Distilled water

Procedure:

To a 25 mL tube equipped with a stirring bar, add benzenethiol (1 mmol) and iodine (20

mol%).

Inject 1 mL of acetonitrile, 5 equivalents of aqueous ammonia, and 5 equivalents of TBHP.

Seal the tube and heat the reaction mixture to 100 °C for 16 hours.

After the reaction is complete, cool the mixture to room temperature.

Quench the reaction with distilled water.

Extract the aqueous solution with ethyl acetate.

Purify the crude product by column chromatography using a mixture of ethyl acetate and

pentane (1:4 ratio) as the eluent to obtain pure benzenesulfonamide.[9]

Sample Preparation:

Weigh approximately 5-10 mg of dry benzenesulfonamide into a clean, dry vial.

Add 0.6-0.7 mL of a suitable deuterated solvent, such as DMSO-d₆.

Gently swirl the vial to ensure complete dissolution.

Transfer the solution to a 5 mm NMR tube.[10]

¹H NMR Spectral Data (in DMSO-d₆):

δ 7.85 ppm (multiplet, 2H): Aromatic protons ortho to the sulfonamide group.[11]

δ 7.58 ppm (multiplet, 3H): Aromatic protons meta and para to the sulfonamide group.[11]
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δ 7.37 ppm (singlet, 2H): Protons of the NH₂ group.[11]

D₂O Exchange for N-H Proton Identification: To confirm the N-H proton signal, a D₂O exchange

experiment can be performed. After acquiring the initial ¹H NMR spectrum, add a drop of

deuterium oxide (D₂O) to the NMR tube, shake well, and re-acquire the spectrum. The signal

corresponding to the N-H protons should disappear or significantly decrease in intensity.[10]

Caption: General workflow for NMR analysis of Benzenesulfonamide.

The IR spectrum of benzenesulfonamide shows characteristic absorption bands for its

functional groups.[12]

N-H stretching: Asymmetric and symmetric stretching vibrations are typically observed in the

range of 3473-3345 cm⁻¹.[12]

S=O stretching: Strong absorption bands for asymmetric and symmetric stretching of the

sulfonyl group appear in the ranges of 1383-1318 cm⁻¹ and 1150s cm⁻¹, respectively.

S-N stretching: This vibration is observed in the region of 939-915 cm⁻¹.[13]

Mass spectrometry data for benzenesulfonamide can be obtained using various ionization

techniques. The molecular ion peak [M]+ is observed at m/z 157.

N-Phenylsulfamide
N-Phenylsulfamide is a sulfamide derivative where one of the amide nitrogens is substituted

with a phenyl group. It is structurally distinct from benzenesulfonamide.

Chemical Structure and Identification
Caption: Chemical structure of N-Phenylsulfamide.

IUPAC Name: N-phenylsulfamide

Molecular Formula: C₆H₈N₂O₂S

Detailed experimental data for the parent N-phenylsulfamide is less commonly reported in

readily accessible literature compared to its numerous derivatives, such as N,N-dimethyl-N'-
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phenylsulfamide.[14]

Signaling Pathways and Biological Activity
While the parent benzenesulfonamide is a carbonic anhydrase inhibitor, its primary role in drug

development is often as a scaffold.[15] Modifications to the phenyl ring and the sulfonamide

nitrogen lead to a vast library of compounds with diverse biological activities. For instance,

many well-known "sulfa drugs" are derivatives of benzenesulfonamide. The specific signaling

pathways modulated are highly dependent on the nature of these substitutions. The core

benzenesulfonamide structure itself is not typically associated with complex signaling pathway

diagrams in the way a more complex drug molecule would be.

In summary, benzenesulfonamide is a well-characterized and versatile chemical compound

with significant importance in medicinal chemistry. Its straightforward synthesis and the wealth

of available spectral data make it an ideal starting point for the development of new therapeutic

agents. While N-phenylsulfamide is a distinct chemical entity, it is less commonly encountered

as a parent compound in the scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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